Cas no 16192-03-3 (Benzene,1-methyl-4-[(2-methyl-1-propen-1-yl)sulfonyl]-)

Benzene,1-methyl-4-[(2-methyl-1-propen-1-yl)sulfonyl]- structure
16192-03-3 structure
Product Name:Benzene,1-methyl-4-[(2-methyl-1-propen-1-yl)sulfonyl]-
CAS No:16192-03-3
MF:C11H14O2S
MW:210.292662143707
CID:152585
PubChem ID:140042
Update Time:2025-04-19

Benzene,1-methyl-4-[(2-methyl-1-propen-1-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methyl-4-[(2-methyl-1-propen-1-yl)sulfonyl]-
    • 1-methyl-4-(2-methylprop-1-enylsulfonyl)benzene
    • 1-Methyl-4-(2-methyl-1-propenylsulphonyl)-benzene
    • 1-Methyl-4-[(2-methylprop-1-en-1-yl)sulfonyl]benzene
    • 4-Methylphenyl 2-methylprop-1-en-1-yl sulfone
    • 16192-03-3
    • DTXSID30167276
    • p-tolyl isobutenyl sulfone
    • Inchi: 1S/C11H14O2S/c1-9(2)8-14(12,13)11-6-4-10(3)5-7-11/h4-8H,1-3H3
    • InChI Key: MRTWSQJEIUUJDE-UHFFFAOYSA-N
    • SMILES: S(/C=C(\C)/C)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 210.07152
  • Monoisotopic Mass: 210.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.104
  • Boiling Point: 351.6°Cat760mmHg
  • Flash Point: 196.6°C
  • Refractive Index: 1.525
  • PSA: 34.14

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